ethyl 1-[3-(2-bromophenoxy)propyl]-4-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 1-[3-(2-bromophenoxy)propyl]piperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C17H24BrNO3.ClH/c1-2-21-17(20)14-8-11-19(12-9-14)10-5-13-22-16-7-4-3-6-15(16)18;/h3-4,6-7,14H,2,5,8-13H2,1H3;1H
• InChI Key: DDJQEKUORLUOAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CCCOC2=CC=CC=C2Br.Cl
• Molecular Formula: C17H25BrClNO3
• Molecular Weight: 406.7 g/mol

Description

Ethyl 1-[3-(2-bromophenoxy)propyl]-4-piperidinecarboxylate hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a piperidine derivative and is commonly referred to as EBPP. EBPP has been shown to have a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory effects. In

Mechanism of Action

The mechanism of action of EBPP is not fully understood, but studies have suggested that it may act through multiple pathways. EBPP has been shown to induce apoptosis in cancer cells by activating caspase-3 and -9 and inhibiting the PI3K/AKT/mTOR pathway. EBPP has also been shown to inhibit viral replication by interfering with the viral entry process and inhibiting viral protein synthesis. Finally, EBPP has been shown to have anti-inflammatory effects by inhibiting the NF-κB signaling pathway.
Biochemical and Physiological Effects:
EBPP has been shown to have a wide range of biochemical and physiological effects. Studies have shown that EBPP can inhibit the growth of cancer cells, reduce viral replication, and inhibit the production of pro-inflammatory cytokines. Additionally, EBPP has been shown to have antioxidant effects and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using EBPP in lab experiments is its wide range of biological activities, which makes it a versatile compound for studying various biological processes. However, one limitation of using EBPP is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on EBPP. One area of research could be to explore the potential use of EBPP in combination with other compounds for the treatment of cancer. Another area of research could be to further explore the mechanism of action of EBPP and its potential use in the treatment of viral infections. Finally, future research could focus on developing more efficient synthesis methods for EBPP to increase its availability for scientific research.

Synthesis Methods

EBPP can be synthesized through a multi-step process involving the reaction of 2-bromophenol with 3-chloropropylamine hydrochloride, followed by the reaction of the resulting product with ethyl 4-piperidinecarboxylate. The final product is obtained through the hydrochloride salt formation.

Scientific Research Applications

EBPP has been extensively studied for its potential applications in scientific research. Studies have shown that EBPP has antitumor effects by inducing apoptosis in cancer cells. EBPP has also been shown to have antiviral effects against respiratory syncytial virus and herpes simplex virus. Additionally, EBPP has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.